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Compound of Interest

Compound Name: 1-bromoethyl Acetate

Cat. No.: B138604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
bromoethyl acetate, a significant compound in organic synthesis, particularly in the

modification of antibiotics.[1][2][3] This document presents its boiling point and density,

supported by available data and standardized experimental methodologies.

Core Physical Properties
1-Bromoethyl acetate (CAS No. 40258-78-4) is a haloalkyl ester with the molecular formula

C₄H₇BrO₂ and a molecular weight of approximately 167.00 g/mol .[1][4][5] It typically appears

as a clear, colorless to pale yellow oil.[3]

Quantitative Data Summary
The physical properties of 1-bromoethyl acetate have been reported in various chemical

databases and supplier specifications. The following table summarizes the key quantitative

data for easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 141.555 °C at 760 mmHg

122-125 °C at 738 Torr

Density 1.496 g/cm³ Standard Conditions

1.48 g/cm³ Standard Conditions

Refractive Index 1.451 Standard Conditions

Note: Variations in reported values may be attributed to different experimental conditions or

purities of the samples.

Experimental Protocols
While specific experimental determinations for 1-bromoethyl acetate are not extensively

detailed in publicly available literature, the following are standardized and widely accepted

methods for determining the boiling point and density of liquid organic compounds like 1-
bromoethyl acetate.

1. Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A standard method for its determination is distillation.

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

The round-bottom flask is filled to approximately two-thirds of its volume with 1-
bromoethyl acetate and a few boiling chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor.

The flask is heated gently.
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As the liquid boils, the vapor rises, condenses in the condenser, and the distillate is

collected in the receiving flask.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of

the substance at the measured atmospheric pressure.

Pressure Correction: Since the boiling point is pressure-dependent, the observed boiling

point is often corrected to the standard pressure of 760 mmHg using a nomograph or the

Clausius-Clapeyron equation.

2. Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a precise

technique for determining the density of liquids.

Apparatus: A pycnometer (a small glass flask with a ground-glass stopper containing a

capillary tube) and an analytical balance.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m₁).

The pycnometer is filled with distilled water of a known temperature (and thus known

density) and weighed again (m₂).

The pycnometer is emptied, dried completely, and then filled with 1-bromoethyl acetate
at the same temperature and weighed (m₃).

The density of 1-bromoethyl acetate (ρ) is calculated using the formula: ρ = [(m₃ - m₁) /

(m₂ - m₁)] * ρ_water where ρ_water is the density of water at the experimental

temperature.

Logical Relationship of Properties
The following diagram illustrates the direct relationship between the chemical compound 1-
bromoethyl acetate and its fundamental physical properties.
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Caption: Relationship between 1-bromoethyl acetate and its key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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